molecular formula C18H21N3 B5758521 6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine

6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine

Cat. No. B5758521
M. Wt: 279.4 g/mol
InChI Key: JVDMFNQDRKCPDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. This compound is a heterocyclic organic compound that belongs to the pyrrolopyridazine class of compounds. It has a unique chemical structure that makes it an interesting subject of study.

Mechanism of Action

The mechanism of action of 6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine is not fully understood. However, studies have shown that this compound has the ability to inhibit the activity of certain enzymes that are involved in the progression of various diseases. This inhibition leads to the suppression of disease progression and the promotion of cell survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine are still being studied. However, preliminary studies have shown that this compound has the ability to modulate various biochemical pathways that are involved in the regulation of cell growth, proliferation, and survival. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine in lab experiments is its unique chemical structure. This makes it an interesting subject of study and has the potential to lead to the development of new drugs. However, one of the main limitations of using this compound is its high cost and low availability.

Future Directions

There are several future directions for the study of 6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine. One of the most promising directions is the development of new drugs that target various diseases. Another direction is the study of the mechanism of action of this compound to gain a better understanding of its potential applications. Additionally, further studies are needed to determine the potential side effects and toxicity of this compound.

Synthesis Methods

The synthesis of 6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine involves the reaction of 3,4-dimethyl aniline with a pyridine-2,3-dicarboxylic acid derivative in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then subjected to further reactions to obtain the final compound. This synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

The unique chemical structure of 6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine has made it a subject of interest in various areas of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry. Studies have shown that this compound has potential as a lead compound for the development of new drugs that target various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

properties

IUPAC Name

6-(3,4-dimethylphenyl)-1,4,5,7-tetramethylpyrrolo[3,4-d]pyridazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3/c1-10-7-8-16(9-11(10)2)21-14(5)17-12(3)19-20-13(4)18(17)15(21)6/h7-9H,1-6H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JVDMFNQDRKCPDC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)N2C(=C3C(=NN=C(C3=C2C)C)C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.